molecular formula C15H22N2O2 B4959537 N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide

N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide

Cat. No. B4959537
M. Wt: 262.35 g/mol
InChI Key: XGWHSOOCCBVRRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide, also known as MPEDA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPEDA is a diamide derivative of dicarboxylic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide is not fully understood. However, studies have suggested that N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide exerts its biological effects by interacting with specific receptors or enzymes in the cells. For example, N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in gene expression and cell proliferation. N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has also been shown to activate the peroxisome proliferator-activated receptor (PPAR), which regulates lipid metabolism and inflammation.
Biochemical and Physiological Effects:
N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide can induce cell cycle arrest and apoptosis in cancer cells. N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has also been shown to inhibit the growth of fungi and viruses. In animal studies, N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been shown to have anti-inflammatory and antidiabetic effects. N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has also been shown to improve cognitive function and memory in mice.

Advantages and Limitations for Lab Experiments

N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide also has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the research on N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide. One direction is to further investigate the mechanism of action of N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide and its interaction with specific receptors or enzymes. Another direction is to explore the potential applications of N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide in other fields, such as energy storage and environmental remediation. Additionally, the development of new synthesis methods for N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide and its derivatives could lead to improved yields and reduced costs.

Synthesis Methods

N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide can be synthesized using various methods, including the reaction of 3-methylbutylamine with 2-phenylethylamine in the presence of a solvent and a catalyst. Another method involves the reaction of 3-methylbutyl isocyanate with 2-phenylethylamine. The synthesis of N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide is a complex process that requires careful attention to the reaction conditions to ensure the purity and yield of the product.

Scientific Research Applications

N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been shown to have anticancer, antifungal, and antiviral activities. In materials science, N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. In agriculture, N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide has been used as a plant growth regulator and a pesticide.

properties

IUPAC Name

N'-(3-methylbutyl)-N-(2-phenylethyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N2O2/c1-12(2)8-10-16-14(18)15(19)17-11-9-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,16,18)(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGWHSOOCCBVRRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCNC(=O)C(=O)NCCC1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-methylbutyl)-N'-(2-phenylethyl)ethanediamide

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